3-[2-(morpholin-4-yl)ethyl]-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-(2-morpholin-4-ylethyl)-6-phenyl-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C18H19N3O2S2/c22-17-16-14(12-15(25-16)13-4-2-1-3-5-13)19-18(24)21(17)7-6-20-8-10-23-11-9-20/h1-5,12H,6-11H2,(H,19,24)
• InChI Key: CSGOTTGBHAYTEC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(=O)C3=C(C=C(S3)C4=CC=CC=C4)NC2=S
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

3-[2-(morpholin-4-yl)ethyl]-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.5 g/mol. The purity is usually 95%.
The exact mass of the compound 3-[2-(morpholin-4-yl)ethyl]-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one is 373.09186920 g/mol and the complexity rating of the compound is 507. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-[2-(morpholin-4-yl)ethyl]-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[2-(morpholin-4-yl)ethyl]-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Agriculture: Herbicide Design

In the agricultural sector, compounds like 3-[2-(morpholin-4-yl)ethyl]-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one could be investigated for their herbicidal properties. The presence of the morpholine group is notable, as it is found in several herbicidal agents. Research could focus on its efficacy against resistant weed species and its environmental impact.

Industrial Chemistry: Material Synthesis

The compound’s sulfanyl group could be utilized in the synthesis of novel materials. For instance, it could be used to create polymers with enhanced thermal stability or electrical conductivity. Its potential applications in creating organic semiconductors or as a precursor for advanced materials in electronics could be explored.

Mechanism of Action

Target of Action

Similar thieno[3,2-d]pyrimidine derivatives have been evaluated as inhibitors ofPhosphatidylinositol-3-kinase (PI3K) . PI3K is an important target in cancer due to the deregulation of the PI3K/Akt signaling pathway in a wide variety of tumors .

Mode of Action

This can lead to a decrease in cell proliferation and survival, making these inhibitors potentially useful in the treatment of cancer .

Biochemical Pathways

The compound likely affects the PI3K/Akt signaling pathway . This pathway plays a key role in cell cycle progression, survival, and growth. By inhibiting PI3K, the compound could potentially disrupt these processes, leading to reduced tumor growth .

Pharmacokinetics

It’s known that the stability of similar compounds, such as 5-aryl-3-(2-aminoethyl)-1,2,4-oxadiazoles, can be influenced by the presence of acids and bases, leading to rearrangement into different compounds . This could potentially impact the bioavailability of the compound .

Result of Action

Given its potential role as a pi3k inhibitor, it could potentially lead to decreased cell proliferation and survival, particularly in the context of cancer cells .

Action Environment

Environmental factors such as the presence of acids and bases can influence the stability of similar compounds . For instance, 5-aryl-3-(2-aminoethyl)-1,2,4-oxadiazoles are generally unstable in the presence of acids and bases and are rearranged into different compounds . This could potentially influence the efficacy of the compound .